![molecular formula C6H12N4 B7556198 5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine](/img/structure/B7556198.png)
5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine
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Overview
Description
5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine, also known as MPA-TA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a triazole derivative that has shown promising results in different studies, making it an attractive compound for further investigation.
Mechanism of Action
The mechanism of action of 5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. It is also thought to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as topoisomerase II, which is involved in DNA replication. This compound has also been shown to induce apoptosis in cancer cells, leading to their death.
Advantages and Limitations for Lab Experiments
One of the significant advantages of 5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine is its potential as an anti-cancer agent. It has been shown to inhibit the growth of cancer cells, making it a promising compound for further investigation. However, one of the limitations of this compound is its limited solubility in water, which can make it challenging to work with in certain experiments.
Future Directions
There are several future directions for research on 5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine. One area of investigation is the development of this compound derivatives that have improved solubility in water. Another area of research is the investigation of this compound's potential as an anti-cancer agent in combination with other drugs. Additionally, further studies are needed to understand the mechanism of action of this compound and its effects on different types of cancer cells.
Synthesis Methods
The synthesis of 5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine involves the reaction of 5-methyl-1H-1,2,4-triazole-3-carboxylic acid with isobutylamine. This reaction results in the formation of this compound as a white solid, which can be purified through recrystallization.
Scientific Research Applications
5-Methyl-2-propan-2-yl-1,2,4-triazol-3-amine has been widely used in scientific research due to its potential applications in various fields. One of the most significant applications of this compound is in the field of medicinal chemistry, where it has been investigated for its potential as an anti-cancer agent. Studies have shown that this compound can inhibit the growth of cancer cells, making it a promising compound for further investigation.
properties
IUPAC Name |
5-methyl-2-propan-2-yl-1,2,4-triazol-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N4/c1-4(2)10-6(7)8-5(3)9-10/h4H,1-3H3,(H2,7,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMWAPOPZFSGKGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=N1)N)C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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